Cas no 62004-14-2 (2-Butenamide, 2-cyano-N-(4-fluorophenyl)-3-hydroxy-)

• Product Name: 2-Butenamide, 2-cyano-N-(4-fluorophenyl)-3-hydroxy-
• CAS No: 62004-14-2
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• CID: 460905
• PubChem ID: 69605942
• Update Time: 2025-04-19

2-Butenamide, 2-cyano-N-(4-fluorophenyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, 2-cyano-N-(4-fluorophenyl)-3-hydroxy-
• 2-cyano-N-(4-fluorophenyl)-3-hydroxybut-2-enamide
• SCHEMBL5914911
• DTXSID20740991
• 62004-14-2

• Inchi： 1S/C11H9FN2O2/c1-7(15)10(6-13)11(16)14-9-4-2-8(12)3-5-9/h2-5,15H,1H3,(H,14,16)
• InChI Key： OIMVZYIUZZLBGX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C(C#N)=C(C)O)=O

Computed Properties

• Exact Mass: 220.06487
• Monoisotopic Mass: 220.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• PSA: 73.12